Cas no 1021259-17-5 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 1021259-17-5
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 6594185
• PubChem ID: 25852941
• Update Time: 2025-05-24

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-3-fluoro-4-methoxybenzenesulfonamide
• Benzenesulfonamide, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxy-
• 1021259-17-5
• AKOS024498409
• N-(1-acetylindolin-6-yl)-3-fluoro-4-methoxybenzenesulfonamide
• F5099-0772

• Inchi： 1S/C17H17FN2O4S/c1-11(21)20-8-7-12-3-4-13(9-16(12)20)19-25(22,23)14-5-6-17(24-2)15(18)10-14/h3-6,9-10,19H,7-8H2,1-2H3
• InChI Key： FNNGYDJDWCAQPC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C)=O)(=O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 364.08930636g/mol
• Monoisotopic Mass: 364.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide

N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)-3-Fluoro-4-Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1021259-17-5, known as N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both indole and sulfonamide moieties, making it a potential candidate for various applications in drug discovery and material science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties and ability to modulate various biological targets. The presence of the indole ring in this molecule adds further complexity, as indole derivatives are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The 3-fluoro-4-methoxy substituents on the benzene ring further enhance the compound's chemical diversity, potentially influencing its solubility, stability, and bioavailability.

From a structural perspective, the molecule consists of a benzene ring substituted with a sulfonamide group at position 1. The 3-fluoro and 4-methoxy groups introduce electronic effects that can modulate the reactivity and interactions of the molecule with biological systems. The indole moiety, attached via an acetyl group at position 6, contributes to the compound's hydrophobicity and may play a role in its ability to cross cellular membranes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, making it more accessible for further studies. The use of microwave-assisted synthesis and continuous flow reactors has been reported to significantly accelerate the production process while maintaining high-quality standards.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets associated with inflammatory diseases. The sulfonamide group, in particular, has been shown to interact with key residues in enzyme active sites, suggesting its potential as a lead compound for drug development. Additionally, computational studies using molecular docking have provided insights into the binding modes of this compound with various protein targets, further supporting its therapeutic potential.

The incorporation of a fluorine atom at position 3 of the benzene ring introduces unique electronic properties that can influence the molecule's pharmacokinetic profile. Fluorinated compounds are often associated with improved metabolic stability and enhanced bioavailability, which are critical factors in drug design. The methoxy group at position 4 further contributes to the molecule's solubility and may facilitate its absorption across biological barriers.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions, which is promising for its potential use in agricultural or industrial applications. However, further investigations are required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-fluoro-4-methoxybenzene-1-sulfonamide represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its unique combination of chemical features makes it a valuable tool for advancing our understanding of molecular interactions in biological systems. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.